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Abstract

Disperse Orange 31 is a monoazo disperse dye with the chemical formula C19H19N504.[1] It
is primarily utilized in the textile industry for dyeing synthetic fibers, particularly polyester and its
blends, yielding a red-orange to yellow-red shade.[1] This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, analytical
methodologies, and toxicological profile of Disperse Orange 31, based on available scientific
literature and patent information. Due to the limited availability of specific experimental data for
Disperse Orange 31, this guide also incorporates general principles and methodologies
applicable to disperse azo dyes.

Chemical and Physical Properties

Disperse Orange 31 is characterized as a red-orange, dry powder that is insoluble in water.[1]
Its non-ionic nature and low water solubility are characteristic of disperse dyes, necessitating
their application from a fine aqueous dispersion.[2][3] Key physicochemical properties are
summarized in Table 1.

Table 1: Physicochemical Properties of Disperse Orange 31
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Property Value Reference(s)

Molecular Formula C19H19N504 [1]

Molecular Weight 381.39 g/mol [1]

CAS Number 61968-38-5 [1]
Red-orange to yellow-red

Appearance [1]
powder

Water Solubility Insoluble [1]

Soluble in various organic

o ) solvents such as alcohols,
Solubility in Organic Solvents [41[5]

hydrocarbons, esters, and

ketones.

Synthesis and Manufacturing

The synthesis of Disperse Orange 31 is a two-step process involving diazotization followed by
an azo coupling reaction.[1]

Synthesis Pathway

The general synthetic route for Disperse Orange 31 is as follows:

» Diazotization: 4-Nitrobenzenamine (p-nitroaniline) is treated with a source of nitrous acid,
typically sodium nitrite in the presence of a strong acid like hydrochloric or sulfuric acid, at a
low temperature (0-5 °C) to form the corresponding diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with the coupling component, 2-
((2-cyanoethyl)(phenyl)amino)ethyl acetate, to form the final Disperse Orange 31 molecule.

[1]
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Caption: General synthesis pathway for Disperse Orange 31.

Representative Experimental Protocol for Synthesis

While a specific, detailed protocol for Disperse Orange 31 is not publicly available, a
representative procedure can be outlined based on general methods for azo dye synthesis.

Step 1: Diazotization of 4-Nitrobenzenamine

 In aflask equipped with a stirrer and thermometer, suspend 4-nitrobenzenamine in an
agueous solution of a strong acid (e.g., hydrochloric acid).

e Cool the suspension to 0-5 °C in an ice-salt bath.

e Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the
temperature below 5 °C.

 Stir the mixture for an additional 30-60 minutes at 0-5 °C to ensure complete diazotization.
The completion of the reaction can be monitored using starch-iodide paper to detect the
presence of excess nitrous acid.

Step 2: Azo Coupling Reaction

 In a separate vessel, dissolve the coupling component, 2-((2-cyanoethyl)(phenyl)amino)ethyl
acetate, in a suitable solvent or aqueous acidic solution.

e Cool the solution of the coupling component to 0-5 °C.
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» Slowly add the cold diazonium salt solution from Step 1 to the solution of the coupling
component with vigorous stirring.

e Maintain the temperature at 0-5 °C and adjust the pH as necessary (typically weakly acidic
for coupling with aromatic amines) to facilitate the coupling reaction.

» Allow the reaction to proceed for several hours until the coupling is complete, which is often
indicated by the cessation of color change.

e The resulting solid Disperse Orange 31 is then isolated by filtration, washed with water to
remove salts and unreacted starting materials, and dried.

Purification

Commercial disperse dyes often contain impurities. For research purposes, purification may be
necessary. Chromatographic techniques such as column chromatography or flash
chromatography using silica gel and a suitable organic eluent (e.g., toluene, ethyl acetate, or
hexane) can be employed for the purification of disperse dyes.

Analytical Characterization

A variety of analytical technigues can be used to characterize Disperse Orange 31.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis or Diode Array
Detector (DAD) is a common method for the analysis of disperse dyes. A typical method would
involve a reverse-phase C18 column with a gradient elution using a mixture of an aqueous
buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

Representative HPLC-UV Experimental Protocol:
e Instrument: HPLC system with UV-Vis or DAD detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase A: Aqueous buffer (e.g., 20 mM ammonium acetate).
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Mobile Phase B: Acetonitrile or methanol.

Gradient: A time-programmed gradient from a higher proportion of mobile phase Ato a
higher proportion of mobile phase B.

Flow Rate: 1.0 mL/min.
Injection Volume: 10-20 pL.

Detection: Monitoring at the wavelength of maximum absorbance (Amax) of Disperse
Orange 31.
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Caption: A typical workflow for the HPLC analysis of Disperse Orange 31.

Spectroscopic Methods

Table 2: Expected Spectroscopic Data for Disperse Orange 31
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Technique Expected Data

o An absorption maximum (Amax) in the visible
UV-Visible Spectroscopy ) o
region, characteristic of the orange color.

Characteristic peaks for functional groups such

) as N-H stretching, C=N stretching (from the
Fourier-Transform Infrared (FT-IR) )
cyanoethyl group), C=0 stretching (from the
Spectroscopy )
acetate group), N=N stretching (azo group), and

aromatic C-H and C=C stretching.

1H NMR: Signals corresponding to aromatic

protons, protons of the ethyl and cyanoethyl
Nuclear Magnetic Resonance (NMR) groups. 13C NMR: Signals for aromatic carbons,
Spectroscopy carbons of the ethyl and cyanoethyl groups, the

carbonyl carbon of the acetate group, and the

nitrile carbon.

A molecular ion peak corresponding to the
Mass Spectrometry (MS) molecular weight of Disperse Orange 31
(381.39 g/mol).

Toxicological Profile

Specific toxicological data for Disperse Orange 31 is limited in publicly available literature.
Therefore, the toxicological assessment is largely based on data for other disperse azo dyes
and their constituent chemical classes.

Acute Toxicity

The acute oral toxicity of Disperse Orange 31 has not been specifically reported. However,
many disperse dyes exhibit low acute toxicity.

Skin Sensitization

Disperse dyes are known to be potential skin sensitizers, and some can cause allergic contact
dermatitis.[6] It is important to note that much of the research on skin sensitization of orange
disperse dyes has focused on Disperse Orange 3, a different chemical compound known to be
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a frequent allergen.[7][8][9] The sensitization potential of Disperse Orange 31 is not well-
documented.

Genotoxicity and Carcinogenicity

Azo dyes can be metabolized, particularly under anaerobic conditions, to aromatic amines,
some of which are known to be mutagenic and carcinogenic.[10] The potential for Disperse
Orange 31 to be reduced to 4-nitrobenzenamine and another aromatic amine raises
toxicological concerns. 4-Nitroaniline itself has shown genotoxic potential in vitro and is
classified as a Category 3B carcinogen by the German Commission for the Investigation of
Health Hazards of Chemical Compounds in the Work Area.[11] Studies on components of other
disperse dyes, such as 2-cyano-4-nitroaniline, have shown potent mutagenicity in the Ames
test.[12] However, no specific genotoxicity or carcinogenicity studies on Disperse Orange 31
have been found.

Cytotoxicity

In vitro studies on other azo dyes have demonstrated cytotoxic effects on various cell lines.[13]
[14] For example, Disperse Orange 1 has been shown to induce DNA damage and cytotoxic
effects in human hepatoma (HepG2) cells.[15] The cytotoxicity of Disperse Orange 31 has not
been specifically investigated.

Applications in Research and Drug Development

While the primary application of Disperse Orange 31 is in the textile industry, its chemical
structure may be of interest to researchers in other fields.

o Drug Delivery: The hydrophobic nature of disperse dyes could be explored in the context of
drug delivery systems for hydrophobic drugs.

e Molecular Probes: As a colored compound, its chromophoric properties could potentially be
modified for use as a molecular probe, although no such applications have been reported.

» Toxicology Research: Disperse Orange 31 can serve as a representative azo dye for
studies on the metabolism, toxicity, and environmental fate of this class of compounds.

Experimental Protocols for Application
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High-Temperature Exhaust Dyeing of Polyester

This is the most common method for applying disperse dyes to polyester.

o Preparation of the Dyebath: A dyebath is prepared containing the dispersed dye, a
dispersing agent, a pH buffer (typically to maintain a pH of 4.5-5.5 with acetic acid), and
other auxiliaries as needed.

» Dyeing Process: The polyester fabric is introduced into the dyebath at a starting temperature
of around 60-70 °C. The temperature is then raised to 130 °C at a controlled rate (e.g., 1-2
°C/min).

e Dyeing at High Temperature: The dyeing is continued at 130 °C for 30-60 minutes to allow
for the diffusion of the dye into the polyester fibers.

e Cooling and Rinsing: The dyebath is cooled down, and the fabric is rinsed thoroughly with

water.

» Reduction Clearing: A post-treatment, known as reduction clearing, is often performed to
remove any unfixed dye from the fiber surface. This is typically done with an alkaline solution
of a reducing agent like sodium hydrosulfite.

e Final Washing and Drying: The fabric is washed again and then dried.
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Caption: Workflow for high-temperature exhaust dyeing of polyester with Disperse Orange 31.
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Conclusion

Disperse Orange 31 is a commercially important azo dye for synthetic fibers. This technical
guide has summarized the available information on its properties, synthesis, analysis, and
potential toxicity. It is evident that while the general chemistry and application of this dye are
understood, there is a significant lack of specific, publicly available data, particularly in the
areas of detailed experimental protocols, comprehensive spectroscopic characterization, and
in-depth toxicological evaluation. Further research is warranted to fill these knowledge gaps,
which would be of benefit to researchers, scientists, and professionals in drug development
and environmental safety who may encounter this or structurally related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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